1-{2-[4-(tert-Butoxycarbonyl)piperazino]ethyl}-4-piperidinecarboxylic acid

• IUPAC Name: 1-[2-[4-[(2-methylpropan-2-yl)oxycarbonyl]piperazin-1-yl]ethyl]piperidine-4-carboxylic acid
• InChI: InChI=1S/C17H31N3O4/c1-17(2,3)24-16(23)20-12-10-19(11-13-20)9-8-18-6-4-14(5-7-18)15(21)22/h14H,4-13H2,1-3H3,(H,21,22)
• InChI Key: DPGAUGYSODOZKT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCN(CC1)CCN2CCC(CC2)C(=O)O
• Molecular Formula: C17H31N3O4
• DSSTOX Substance ID: DTXSID60594753
• Molecular Weight: 341.4 g/mol
• CAS No.: 874831-74-0

Description

1-{2-[4-(tert-Butoxycarbonyl)piperazino]ethyl}-4-piperidinecarboxylic acid is a useful research compound. Its molecular formula is C17H31N3O4 and its molecular weight is 341.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Asymmetric Synthesis and Derivatives

• The compound has been utilized in asymmetric syntheses, particularly for (2S,3S)-3-(tert-butoxycarbonyl)-2-piperidinecarboxylic acid and (3R,4S)-4-(tert-butoxycarbonyl)-3-piperidinecarboxylic acid, starting from L-aspartic acid beta-tert-butyl ester and N-Cbz-beta-alanine, respectively (Xue et al., 2002).

Enzyme Inhibition Studies

• Novel (4-piperidinyl)-piperazine derivatives synthesized from this compound have shown potential as non-selective inhibitors for acetyl-CoA carboxylase 1/2, indicating their utility in enzyme inhibition studies (Chonan et al., 2011).

Conformationally Constrained Amino Acid Analogue

• The compound has been used in the synthesis of a novel conformationally constrained D-lysine analogue, providing a practical approach for asymmetric synthesis of such molecules (Etayo et al., 2008).

Structural and Biological Evaluations

• It has been used in the synthesis of derivatives like tert-butyl 4-(2-ethoxy-2-oxoethyl)-piperazine-1-carboxylate and tert-butyl 4-(2-hydrazino-2-oxoethyl)piperazine-1-carboxylate, with detailed structural evaluations including X-ray diffraction studies and assessments of antibacterial and antifungal activities (Kulkarni et al., 2016).

Polymethacrylates and Catalytic Activities

• This compound has been incorporated into polymethacrylates which are used as catalysts in acylation chemistry, showcasing the role of neighboring group effects in such processes (Mennenga et al., 2015).

Drug Intermediate Synthesis

• It has been involved in the synthesis of various drug intermediates like 4-(1-(tert-butoxycarbonyl)piperidin-4-ylmethoxy)-3-methoxy-benzoate, a crucial intermediate of vandetanib (Wei et al., 2010).

Safety and Hazards

This compound may cause skin irritation, respiratory irritation, and serious eye irritation.

Mechanism of Action

Pharmacokinetics

The compound “1-{2-[4-(tert-Butoxycarbonyl)piperazino]ethyl}-4-piperidinecarboxylic acid” is reported to be insoluble in water , which may affect its absorption, distribution, metabolism, and excretion (ADME) properties. The impact on bioavailability due to these properties is yet to be studied.